Cas no 3663-22-7 (Benzenamine,4-butyl-2-nitro-)

Benzenamine,4-butyl-2-nitro- Properties

Names and Identifiers

• Benzenamine,4-butyl-2-nitro-
• 4-Butyl-2-nitroaniline
• 4-BUTYL-2-NITROANILINE, TECH
• RAKSJFYIAHRHCH-UHFFFAOYSA-N
• 4-Butyl-2-nitrobenzenamine
• 2V4YCA6UEZ
• 3663-22-7
• 4-n-Butyl-2-nitroaniline
• SCHEMBL2647110
• MFCD23725964
• EINECS 222-916-1
• 2-nitro-4-n-butylaniline
• AS-48007
• AKOS017530041
• NS00030067
• F17526
• A874312
• DTXSID3074602
• Benzenamine, 4-butyl-2-nitro-
• UNII-2V4YCA6UEZ
• DB-128867
• +Expand

• MDL： MFCD23725964
• InChIKey： RAKSJFYIAHRHCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O2/c1-2-3-4-8-5-6-9(11)10(7-8)12(13)14/h5-7H,2-4,11H2,1H3
• SMILES： CCCCC1=CC(=C(C=C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.10562
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.105527694g/mol
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16